Cas no 25197-96-0 ((S)\u200b-\u200b2-\u200bAmino-\u200b3-\u200b(5-\u200bmethoxy-\u200b1H-\u200bindol-\u200b3-\u200byl)\u200bpropanoic Acid)

• Product Name: (S)\u200b-\u200b2-\u200bAmino-\u200b3-\u200b(5-\u200bmethoxy-\u200b1H-\u200bindol-\u200b3-\u200byl)\u200bpropanoic Acid
• CAS No: 25197-96-0
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD01074513
• CID: 241534
• PubChem ID: 151018
• Update Time: 2025-04-19

(S)\u200b-\u200b2-\u200bAmino-\u200b3-\u200b(5-\u200bmethoxy-\u200b1H-\u200bindol-\u200b3-\u200byl)\u200bpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
• 5-Methoxy-L-tryptophan
• H-L-Trp(5-OMe)-OH
• L-Tryptophan,5-methoxy-
• 1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
• 5-methoxylnaphthalene-1-carboxylic acid methyl ester
• 5-Methoxy-naphthoesaeure-(1)-methylester
• 5-methoxytryptophan
• ACMC-20lv5p
• CTK3H4756
• DL-5-methoxytryptophan
• L-5-methoxytryptophan
• methyl 5-methoxy-1-naphthoate
• SureCN4099121
• NS00123004
• MFCD01074513
• Indole-3-propionic acid, alpha-amino-5-methoxy-
• A877671
• 25197-96-0
• L-2-Amino-3-(5-methoxyindolyl)propionic acid
• 5-METHOXY-TRYPTOPHAN
• 5B7WK2X4JP
• 2504-22-5
• UNII-5B7WK2X4JP
• CS-D0290
• Q27144361
• L-Tryptophan, 5-methoxy-
• SCHEMBL122601
• 5MTP
• AS-38639
• AKOS015907637
• M-3574
• AC-31277
• (2S)-2-amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
• Tryptophan, 5-methoxy-
• H-Trp(5-OMe)-OH
• CHEBI:74049
• DTXSID50862973
• 5-Methoxytryptophan, (L)-isomer
• DTXCID50811663
• (2S)-2-azaniumyl-3-(5-methoxy-1H-indol-3-yl)propanoate
• (S)\u200b-\u200b2-\u200bAmino-\u200b3-\u200b(5-\u200bmethoxy-\u200b1H-\u200bindol-\u200b3-\u200byl)\u200bpropanoic Acid

• MDL： MFCD01074513
• Inchi： 1S/C12H14N2O3/c1-17-8-2-3-11-9(5-8)7(6-14-11)4-10(13)12(15)16/h2-3,5-6,10,14H,4,13H2,1H3,(H,15,16)/t10-/m0/s1
• InChI Key： KVNPSKDDJARYKK-JTQLQIEISA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CN2)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 234.10052
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.347
• Boiling Point: 478.3°C at 760 mmHg
• Flash Point: 243.1°C
• Refractive Index: 1.663
• PSA: 88.34
• LogP: 1.83120
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins